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Introduction

Methylnadic anhydride (MNA) is a critical component in epoxy resin formulations used for

embedding biological samples for transmission electron microscopy (TEM).[1][2] As a hardener,

MNA cross-links with epoxy resin monomers to form a solid, durable block.[2] This block's

stability under the electron beam and its ability to be sectioned into ultra-thin slices (typically

50-100 nanometers) are paramount for high-resolution imaging of cellular ultrastructures.[2]

The hardness of the final embedded block is a crucial factor for successful ultramicrotomy.

MNA is known to produce very hard blocks.[2] To achieve a range of hardness suitable for

different biological specimens, MNA is often mixed with a more flexible anhydride,

Dodecenylsuccinic Anhydride (DDSA).[1][2] By adjusting the MNA to DDSA ratio, researchers

can precisely control the block's hardness, preventing issues such as compression in soft

blocks or shattering in brittle ones.[1][2]
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The embedding medium is a mixture of several key components, each with a specific role in

forming the final polymer block.

Component Function Example Product(s)

Epoxy Resin
The monomer that forms the

polymer backbone.

Epon 812 (or replacements

like EMbed 812, Poly/Bed 812)

Hardener (Hard)
Cross-links the epoxy resin to

create a hard block.
Methyl Nadic Anhydride (MNA)

Hardener (Flexible)

Cross-links the epoxy resin to

create a softer, more flexible

block.

Dodecenylsuccinic Anhydride

(DDSA)

Accelerator
Catalyzes the polymerization

reaction.

2,4,6-

Tris(dimethylaminomethyl)phe

nol (DMP-30) or

Benzyldimethylamine (BDMA)

Quantitative Data: MNA/DDSA Ratio and Block
Hardness
The ratio of MNA to DDSA is the primary determinant of the final block's hardness. The

following table, adapted from formulations by Luft (1961), provides a guide to achieving

different levels of hardness.[1][2] It is common practice to prepare two stock mixtures, a soft

(Mixture A) and a hard (Mixture B), which can then be combined in various proportions to

achieve the desired hardness.[1]

Formulation Description
MNA:DDSA Ratio
(approximate)

Relative Hardness

Soft 1:4 Soft

Medium-Hard 1.34:1 Medium-Hard

Hard 2.44:1 Hard

Very Hard MNA only Very Hard
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Experimental Protocol
This protocol outlines the key steps for embedding biological samples using an MNA-based

epoxy resin. Timings may need to be adjusted based on the specific tissue type and size.[1]

I. Safety Precautions

Methylnadic anhydride and other components of epoxy resin mixtures are hazardous

chemicals.[1] Always work in a well-ventilated area or a chemical fume hood.[1][3] Wear

appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and

chemical safety goggles.[1][4][5] Avoid contact with skin and eyes.[1] In case of skin contact,

wash immediately with soap and water.[1] If inhaled, move to fresh air. For eye contact, rinse

thoroughly with water for at least 15 minutes and seek medical attention.[1]

II. Preparation of Resin Mixtures

To achieve a range of block hardness, two stock mixtures are prepared:

Mixture A (Soft):

Epoxy Resin (e.g., Epon 812 substitute): 62 mL

DDSA: 100 mL

Mixture B (Hard):

Epoxy Resin (e.g., Epon 812 substitute): 100 mL

MNA: 89 mL

These mixtures can be stored refrigerated for up to 6 months.[6]

III. Tissue Processing

Fixation:

Cut fresh specimens into small pieces (e.g., 1-2 mm³).[7]
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Immerse in a primary fixative solution (e.g., 2.5% glutaraldehyde in 0.1 M sodium

cacodylate or phosphate buffer, pH 7.2-7.4) for 2-4 hours at 4°C.[2]

Wash the samples several times with the buffer.[2]

Post-fix in 1% osmium tetroxide in the same buffer for 1-2 hours at 4°C in a fume hood.[2]

Wash the samples several times with buffer and then with distilled water.[2]

Dehydration:

Gradually remove water from the sample by passing it through a graded series of ethanol

at 4°C:[2]

30% Ethanol: 5 minutes

50% Ethanol: 10 minutes

70% Ethanol: 30 minutes

90% Ethanol: 30 minutes

100% Ethanol: 15 minutes (three changes)[2]

Infiltration:

Immerse the samples in a transitional solvent, such as propylene oxide, for two changes

of 15 minutes each.[2]

Infiltrate with a 1:1 mixture of propylene oxide and the complete MNA-based epoxy resin

mixture (including accelerator) for at least 1 hour.[2]

Infiltrate with 100% complete epoxy resin mixture for 2-4 hours, with at least one change

to fresh resin.[2]

IV. Embedding and Polymerization

Embedding:
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Just before use, prepare the final embedding mixture by combining Mixture A and Mixture

B in the desired ratio and adding an accelerator (e.g., DMP-30) at a concentration of 1.5-

2% (v/v).[2] Mix thoroughly.[2]

Place the infiltrated samples in the bottom of embedding molds (e.g., BEEM® capsules).

[2]

Fill the molds with the fresh, complete epoxy resin mixture.[2]

Polymerization (Curing):

Cure the embedded samples in an oven at 60-70°C for 24-48 hours.[2] The exact time and

temperature can be adjusted to achieve optimal block hardness.[2] A common multi-stage

cure involves an initial cure at a lower temperature followed by a post-cure at a higher

temperature.[8]
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1. Fixation
(Glutaraldehyde, OsO4)

2. Dehydration
(Graded Ethanol Series)

Wash

3. Infiltration
(Propylene Oxide & Resin)

Solvent Exchange

4. Embedding
(Fresh Resin Mixture)

Sample Placement

5. Polymerization
(Curing at 60-70°C)

Heat Application

Ready for Ultramicrotomy

Click to download full resolution via product page

Caption: Workflow for embedding biological samples with MNA for TEM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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